Gm apolipophoricin

• bioactivity: Gram+,
• sequence: VQETQKLAKTVGANLEETNKKLAPQIKSAYDDFVKQAQEVQKKLHEAASKQ

Description

Gm apolipophoricin is an antimicrobial peptide (AMP) identified in the immune response of Galleria mellonella (greater wax moth) larvae. It belongs to a diverse repertoire of AMPs produced by the insect's hemolymph upon pathogen challenge, forming a critical component of its humoral defense system . Initially characterized in a study by Cytrynska et al., this compound was isolated alongside seven other peptides (e.g., Gm proline-rich peptides 1 and 2, Gm defensin-like peptide, and Gm anionic peptides 1 and 2) from larvae immunized with non-pathogenic Escherichia coli D31 .

Comparison with Similar Compounds

Table 1. Comparative Antimicrobial Activity of G. mellonella AMPs

Compound Name	Target Pathogens	Effective Concentration	Key Findings
Gm defensin-like peptide	Fungi, yeast, Gram-positive bacteria	<3 µM	Most potent; broad-spectrum activity
Gm cecropin	Gram-negative bacteria	5–10 µM	Effective against E. coli biofilms
Gallerimycin	Filamentous fungi	10–15 µM	Fungistatic activity only
Gm proline-rich peptide 1	Gram-positive bacteria	>20 µM	Moderate activity
This compound	Filamentous fungi (weak)	>30 µM	Lowest activity among tested AMPs

This compound exhibits minimal inhibitory effects, even at high concentrations (>30 µM), contrasting sharply with the defensin-like peptide, which is effective at sub-3 µM levels .

Structural and Functional Divergence

• Gm defensin-like peptide : Contains conserved cysteine motifs typical of defensins, enabling robust pathogen membrane disruption .
• Its role may extend beyond direct antimicrobial action, possibly involving immune modulation or synergy with other AMPs .
• Gm proline-rich peptides : Act via intracellular mechanisms (e.g., binding to heat shock proteins) rather than membrane disruption, offering complementary modes of action .

Regulatory Mechanisms

Like other AMPs, this compound is regulated by non-coding microRNAs (miRNAs), a feature shared with vertebrate immune systems . However, its induction kinetics and expression levels post-infection remain understudied compared to well-characterized AMPs like gallerimycin and cecropin .